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Compound of Interest

Compound Name:
4,4'-Dihydroxy-2,6-

dimethoxydihydrochalcone

Cat. No.: B3028045 Get Quote

Notice of Limited Availability of In-Depth Technical Data

Extensive research has revealed a significant scarcity of detailed, publicly available scientific

literature on 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone. While its chemical identity and

presence in natural sources have been established, there is a notable absence of in-depth

studies detailing its biological activities with quantitative data, specific experimental protocols,

and elucidated signaling pathways.

Therefore, it is not currently possible to provide a comprehensive technical guide that fulfills all

the core requirements of the initial request for this specific molecule.

As a viable alternative, this guide can be developed for a closely related and well-researched

dihydrochalcone, such as 2',6'-Dihydroxy-4'-methoxydihydrochalcone, for which a wealth of

experimental data is available.

Introduction to 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone
4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is a flavonoid, a class of polyphenolic

secondary metabolites found in plants. Dihydrochalcones are characterized by an open C3

bridge connecting two aromatic rings, differing from their chalcone counterparts which possess

a double bond in this bridge. This compound has been identified in the resin of Daemonorops
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draco, commonly known as "Dragon's Blood"[1]. It is also referred to by its synonym,

Cochinchinenin A, and has been associated with the analgesic properties of Dragon's Blood, a

traditional medicine derived from Dracaena cochinchinensis[2][3][4]. This suggests potential

therapeutic applications, although detailed scientific validation is lacking. Some commercial

suppliers also indicate that it may possess COX-1 and COX-2 inhibitory activity[5].

Chemical and Physical Properties
A summary of the known chemical and physical properties of 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is presented in Table 1.

Table 1: Chemical and Physical Properties of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone

Property Value Reference

IUPAC Name

3-(4-hydroxy-2,6-

dimethoxyphenyl)-1-(4-

hydroxyphenyl)propan-1-one

[1]

Synonyms Cochinchinenin A [2][4]

CAS Number 151752-08-8 [1]

Molecular Formula C₁₇H₁₈O₅ [1]

Molecular Weight 302.32 g/mol [1]

Botanical Source Daemonorops draco [1]

Biological Activities and Potential Therapeutic
Applications
The primary biological activity associated with 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is its potential analgesic effect, as it is considered a key

component responsible for the pain-relieving properties of Dragon's Blood[2][4]. Additionally,

there are commercial claims of its ability to inhibit cyclooxygenase enzymes, COX-1 and COX-

2, which are key targets in anti-inflammatory therapies[5]. However, it is crucial to reiterate that
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these activities are not yet substantiated by detailed, peer-reviewed scientific studies with

quantitative data for this specific compound.

Synthesis and Characterization
Detailed, peer-reviewed protocols for the specific synthesis of 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone are not readily available in the scientific literature. Generally,

dihydrochalcones can be synthesized through a Claisen-Schmidt condensation of an

appropriate acetophenone and benzaldehyde to form a chalcone, followed by catalytic

hydrogenation to reduce the double bond of the enone system.

Similarly, comprehensive spectral characterization data (¹H-NMR, ¹³C-NMR, MS, IR) for the

purified compound from primary scientific literature is not available at this time.

Proposed Future Research
To fully elucidate the therapeutic potential of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone,

further research is warranted in the following areas:

Isolation and Structural Elucidation: Detailed protocols for the isolation of this compound

from its natural sources, along with comprehensive spectroscopic analysis to confirm its

structure.

In Vitro Biological Assays: Quantitative assessment of its analgesic, anti-inflammatory

(including COX-1/COX-2 inhibition), antioxidant, and other relevant biological activities.

Mechanism of Action Studies: Investigation of the molecular targets and signaling pathways

modulated by this compound to understand its mode of action.

In Vivo Efficacy and Safety Studies: Evaluation of its therapeutic efficacy and safety profile in

preclinical animal models of pain, inflammation, and other relevant disease states.

Synthetic Chemistry: Development and optimization of a synthetic route to produce the

compound in sufficient quantities for extensive research and potential development.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/product/b3028045?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is a naturally occurring dihydrochalcone with

potential analgesic and anti-inflammatory properties. However, the current body of scientific

literature is insufficient to provide an in-depth technical guide with the level of detail requested.

The information presented here is based on available database entries and commercial

information. Rigorous scientific investigation is required to validate its purported biological

activities and to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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